![molecular formula C19H26N2O5S B5795738 ethyl 1-[3-(1-pyrrolidinylsulfonyl)benzoyl]-4-piperidinecarboxylate](/img/structure/B5795738.png)
ethyl 1-[3-(1-pyrrolidinylsulfonyl)benzoyl]-4-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-[3-(1-pyrrolidinylsulfonyl)benzoyl]-4-piperidinecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of ethyl 1-[3-(1-pyrrolidinylsulfonyl)benzoyl]-4-piperidinecarboxylate involves its binding to the sigma-1 receptor in the brain. This binding leads to the modulation of various signaling pathways, including calcium signaling, and the release of neurotransmitters such as dopamine and serotonin. The exact mechanism of action is still under investigation.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to modulate pain perception, reduce drug-seeking behavior, and improve mood in animal models. It has also been found to have neuroprotective effects and may have potential in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of using ethyl 1-[3-(1-pyrrolidinylsulfonyl)benzoyl]-4-piperidinecarboxylate in lab experiments is its high potency and selectivity for the sigma-1 receptor. It also has low toxicity and is relatively easy to synthesize. However, one of the limitations is its limited solubility in water, which may affect its bioavailability in vivo.
Future Directions
There are several future directions for the research and development of ethyl 1-[3-(1-pyrrolidinylsulfonyl)benzoyl]-4-piperidinecarboxylate. One of the major directions is in the development of novel therapeutics for various neurological and psychiatric disorders. It may also have potential in the treatment of cancer and other diseases. Further research is needed to elucidate its mechanism of action and optimize its pharmacokinetic properties.
Conclusion
In conclusion, this compound is a promising compound that has potential applications in various scientific research fields. Its high potency and selectivity for the sigma-1 receptor make it a valuable tool for studying the role of this receptor in the brain. Further research is needed to fully understand its mechanism of action and optimize its pharmacokinetic properties for therapeutic use.
Synthesis Methods
Ethyl 1-[3-(1-pyrrolidinylsulfonyl)benzoyl]-4-piperidinecarboxylate can be synthesized through a series of reactions involving the condensation of piperidine-4-carboxylic acid with 3-(1-pyrrolidinylsulfonyl)benzoyl chloride, followed by esterification with ethanol. The synthesis method has been optimized to yield high purity and yield of the target compound.
Scientific Research Applications
Ethyl 1-[3-(1-pyrrolidinylsulfonyl)benzoyl]-4-piperidinecarboxylate has been found to have potential applications in various scientific research fields. One of the major applications is in the field of neuroscience, where it has been used as a tool to study the role of the sigma-1 receptor in the brain. It has also been used in the study of pain, addiction, and depression.
Properties
IUPAC Name |
ethyl 1-(3-pyrrolidin-1-ylsulfonylbenzoyl)piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O5S/c1-2-26-19(23)15-8-12-20(13-9-15)18(22)16-6-5-7-17(14-16)27(24,25)21-10-3-4-11-21/h5-7,14-15H,2-4,8-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEGFSARFJPPRSS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C(=O)C2=CC(=CC=C2)S(=O)(=O)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.